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Compound of Interest

Compound Name: 5-Bromo-2-hydroxybenzonitrile

Cat. No.: B1273605

A Technical Guide to the Physical
Characteristics of 5-Bromo-2-
hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of 5-Bromo-2-hydroxybenzonitrile, a key intermediate in the synthesis of various biologically
active compounds. This document outlines its melting point and solubility, provides detailed
experimental protocols for their determination, and illustrates its central role in synthetic
pathways.

Core Physical Properties

5-Bromo-2-hydroxybenzonitrile is a solid, typically appearing as a white to off-white or pale
yellow crystalline powder.[1][2] Its stability is generally good under normal conditions, though it
IS sensitive to strong acids, bases, and oxidizing agents.[2]

Melting Point

The reported melting point of 5-Bromo-2-hydroxybenzonitrile shows notable variation across
different sources. This variability may be attributed to differences in the purity of the sample or
the specific experimental conditions employed for determination. Researchers should consider
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recrystallization of the compound to ensure purity before characterization. A publication in Acta
Crystallographica Section E mentions recrystallizing the compound from chloroform for crystal
structure analysis.[3]

Melting Point Range (°C) Source(s)

95 - 98 Nanjing Finechem Holding Co.,Limited[2]

104 - 106 Unnamed Supplier[1]

158 - 162 TCI AMERICA[4]

158 - 163 Sigma-Aldrich, Alfa Chemistry[5]
Solubility

The solubility of 5-Bromo-2-hydroxybenzonitrile has been described qualitatively. It exhibits
low solubility in water and is soluble in common organic solvents such as ethanol and acetone.
[2] One source also indicates slight solubility in methanol.[6] For drug development and
synthesis, understanding its solubility profile in various solvent systems is crucial for reaction
setup, purification, and formulation.

Solvent Solubility Source(s)

Nanjing Finechem Holding

Water Low solubility o
Co.,Limited[2]
Nanjing Finechem Holding
Ethanol Soluble o
Co.,Limited[2], ChemBK]7]
Nanjing Finechem Holding
Acetone Soluble o
Co.,Limited[2]
Ethers Soluble ChemBK]7]
Methanol Slightly soluble ChemicalBook][6]

Experimental Protocols
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The following sections detail standardized methodologies for the determination of the physical
properties discussed above.

Melting Point Determination (Capillary Method)

This protocol describes a general and widely accepted method for determining the melting
point of a crystalline organic solid.[8][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:
e Sample Preparation:

o Ensure the 5-Bromo-2-hydroxybenzonitrile sample is completely dry and in a fine
powder form. If necessary, gently grind the crystals using a mortar and pestle.

o Introduce the powdered sample into the open end of a capillary tube.

o Compact the sample at the sealed end of the tube by tapping the tube gently on a hard
surface or by dropping it through a long glass tube. The packed sample height should be
approximately 2-3 mm for accurate results.[10]

e Measurement:
o Place the capillary tube into the heating block of the melting point apparatus.

o Set the initial temperature to approximately 10-15°C below the expected melting point.[8]
[10]
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[e]

Heat the sample rapidly at first, then slow the heating rate to 1-2°C per minute as the
temperature approaches the expected melting point.[8]

[e]

Observe the sample through the magnifying lens.

o

Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o

Record the temperature at which the last solid crystal melts (the end of the melting range).

» Reporting:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete liquefaction.

o For high accuracy, perform the determination in triplicate and report the average range.

Solubility Determination (Gravimetric Method)

This protocol provides a general procedure for quantitatively determining the solubility of 5-
Bromo-2-hydroxybenzonitrile in a specific solvent.

Apparatus:

e Analytical balance

Vials with screw caps

Constant temperature bath or shaker

Centrifuge

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)
Procedure:

e Sample Preparation:
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o Add an excess amount of 5-Bromo-2-hydroxybenzonitrile to a pre-weighed vial.

o Record the total mass of the vial and the compound.

Equilibration:

o Add a known volume of the desired solvent (e.g., ethanol, acetone, water) to the vial.

o Seal the vial and place it in a constant temperature bath or shaker set to the desired
temperature (e.g., 25°C).

o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached.

Separation:

o Allow the vial to stand undisturbed at the constant temperature to let the excess solid
settle.

o For finer suspensions, centrifuge the vial to pellet the undissolved solid.

Analysis:

o Carefully withdraw a known volume of the supernatant (the saturated solution) using a
pipette, ensuring no solid particles are transferred. Filtering the supernatant through a
syringe filter is recommended.

o Transfer the aliquot of the saturated solution to a pre-weighed container (e.g., a watch
glass or evaporating dish).

o Evaporate the solvent completely under controlled conditions (e.g., in a fume hood or
under a gentle stream of nitrogen).

o Once the solvent is fully evaporated, weigh the container with the dried solute.

Calculation:

o Calculate the mass of the dissolved 5-Bromo-2-hydroxybenzonitrile in the aliquot.
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o Determine the solubility in units such as grams per 100 mL ( g/100 mL) or moles per liter

(mol/L).

Mandatory Visualizations

The following diagrams illustrate the logical workflow of key processes related to 5-Bromo-2-

hydroxybenzonitrile.
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Caption: Workflow for the determination of physical properties.
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Caption: Role in the synthesis of bioactive compounds.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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